Cas no 113419-21-9 (1-N,2-N,3-N,4-N,5-N,6-N-hexahexadecylbenzene-1,2,3,4,5,6-hexamine)

113419-21-9 structure
Product name:1-N,2-N,3-N,4-N,5-N,6-N-hexahexadecylbenzene-1,2,3,4,5,6-hexamine
1-N,2-N,3-N,4-N,5-N,6-N-hexahexadecylbenzene-1,2,3,4,5,6-hexamine Chemical and Physical Properties
Names and Identifiers
-
- 1-N,2-N,3-N,4-N,5-N,6-N-hexahexadecylbenzene-1,2,3,4,5,6-hexamine
- 113419-21-9
- DTXSID00765041
- N~1~,N~2~,N~3~,N~4~,N~5~,N~6~-Hexahexadecylbenzene-1,2,3,4,5,6-hexamine
-
- Inchi: InChI=1S/C102H204N6/c1-7-13-19-25-31-37-43-49-55-61-67-73-79-85-91-103-97-98(104-92-86-80-74-68-62-56-50-44-38-32-26-20-14-8-2)100(106-94-88-82-76-70-64-58-52-46-40-34-28-22-16-10-4)102(108-96-90-84-78-72-66-60-54-48-42-36-30-24-18-12-6)101(107-95-89-83-77-71-65-59-53-47-41-35-29-23-17-11-5)99(97)105-93-87-81-75-69-63-57-51-45-39-33-27-21-15-9-3/h103-108H,7-96H2,1-6H3
- InChI Key: UKXPMZAQFAXQPM-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 1514.61810537Da
- Monoisotopic Mass: 1513.61475053Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 108
- Rotatable Bond Count: 96
- Complexity: 1280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 48.3
- Topological Polar Surface Area: 72.2Ų
1-N,2-N,3-N,4-N,5-N,6-N-hexahexadecylbenzene-1,2,3,4,5,6-hexamine Related Literature
-
Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
-
Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
-
D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
-
4. Back matter
-
Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
113419-21-9 (1-N,2-N,3-N,4-N,5-N,6-N-hexahexadecylbenzene-1,2,3,4,5,6-hexamine) Related Products
- 204651-45-6(Cyclohexaneacetonitrile, 1-amino-)
- 2098101-17-6(methyl 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)
- 75266-42-1(3-Butenoic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)-)
- 1935032-72-6(1-(2-Cyclobutylethyl)-3,5-dimethyl-1H-pyrazol-4-amine)
- 2172044-39-0(3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2,2,4-tetramethylpentanamidopropanoic acid)
- 1361729-26-1(6-(Chloromethyl)-2-(difluoromethyl)-4-methylpyridine-3-acetic acid)
- 2680549-72-6(2-{(benzyloxy)carbonylamino}-3-(1-methoxycyclobutyl)propanoic acid)
- 1974287-44-9(1-(isocyanomethyl)-3-(methoxymethyl)benzene)
- 921821-46-7(5-benzyl-N-(2-methoxyphenyl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)
- 2172093-76-2(3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoro-3-hydroxypropanoic acid)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
